Cas no 1909324-91-9 (7-Iodo-1H,2H,3H-pyrazolo1,5-aimidazole)

• Product Name: 7-Iodo-1H,2H,3H-pyrazolo1,5-aimidazole
• CAS No: 1909324-91-9
• MF: C₅H₆IN₃
• MW: 235.025712490082
• MDL: MFCD29047360
• CID: 4629126
• PubChem ID: 137032178
• Update Time: 2025-06-26

7-Iodo-1H,2H,3H-pyrazolo1,5-aimidazole Chemical and Physical Properties

Names and Identifiers

• 7-iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole
• 7-Iodo-1H,2H,3H-pyrazolo1,5-aimidazole

• MDL： MFCD29047360
• Inchi： 1S/C5H6IN3/c6-4-3-8-9-2-1-7-5(4)9/h3,7H,1-2H2
• InChI Key： RKXGRNFCLSOQKL-UHFFFAOYSA-N
• SMILES： C12=C(I)C=NN1CCN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 7-Iodo-1H,2H,3H-pyrazolo1,5-aimidazole

7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole (CAS No. 1909324-91-9): A Versatile Building Block in Modern Medicinal Chemistry

7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole, identified by the chemical identifier CAS No. 1909324-91-9, is a significant heterocyclic compound that has garnered considerable attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents targeting a range of diseases.

The pyrazolo[1,5-a]imidazole scaffold is a fused heterocycle consisting of a pyrazole ring linked to an imidazole ring, which endows the molecule with a rich chemical space for functionalization. The presence of an iodine atom at the 7-position enhances its utility as a versatile synthetic precursor, enabling further derivatization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, making 7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole an indispensable tool in drug discovery pipelines.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. The pyrazolo[1,5-a]imidazole core has been extensively explored for its ability to modulate enzyme activity through precise binding interactions. For instance, derivatives of this scaffold have shown promise in inhibiting Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with autoimmune disorders. The iodine substituent at the 7-position provides a handle for further functionalization, allowing chemists to fine-tune the pharmacophore and optimize binding affinity.

One notable application of 7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole is in the synthesis of kinase inhibitors targeting Bruton's tyrosine kinase (BTK). BTK is a critical enzyme in B-cell signaling and has been implicated in diseases such as chronic lymphocytic leukemia (CLL) andX-linked agammaglobulinemia (XLA). Small-molecule inhibitors of BTK have emerged as effective therapeutic options for these conditions. The ability to introduce various substituents at the 7-position via cross-coupling reactions has enabled the development of potent and selective BTK inhibitors with improved pharmacokinetic profiles.

The compound's utility extends beyond oncology; it has also been explored in the development of antimicrobial agents. The pyrazolo[1,5-a]imidazole scaffold exhibits broad-spectrum antimicrobial activity by interfering with essential bacterial processes such as DNA replication and protein synthesis. Researchers have leveraged the synthetic flexibility of 7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole to design novel derivatives with enhanced efficacy against drug-resistant pathogens. This underscores its importance as a building block in antimicrobial drug discovery.

Advances in computational chemistry and artificial intelligence have further accelerated the discovery of novel bioactive molecules derived from 7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole. Machine learning models can predict the binding affinity of various derivatives to target proteins with high accuracy, enabling rational design of lead compounds. This interdisciplinary approach has significantly reduced the time and cost associated with hit identification and optimization.

The synthesis of 7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole itself is an elegant example of modern synthetic methodology. While traditional approaches involve multi-step sequences involving cyclization and halogenation steps, recent developments have led to more streamlined synthetic routes. For instance, palladium-catalyzed cross-coupling reactions between halogenated pyrazole precursors and imidazole fragments have enabled efficient construction of the desired scaffold. These advances highlight the importance of innovative synthetic strategies in maximizing yield and minimizing byproduct formation.

The pharmacological profile of derivatives derived from CAS No. 1909324-91-9 continues to be an area of active investigation. Preclinical studies have demonstrated that certain derivatives exhibit potent activity against inflammatory cytokines by inhibiting janus kinases (JAKs) and tyrosine kinases (TYKs). This has opened up new avenues for treating inflammatory bowel disease (IBD), rheumatoid arthritis (RA), and other chronic inflammatory conditions.

In conclusion,7-Iodo-1H,2H,3H-pyrazolo[1,5-a]imidazole(CAS No. 1909324-91-9) is a versatile intermediate that plays a pivotal role in modern medicinal chemistry. Its unique structural features and synthetic accessibility make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound，its significance is only expected to grow further。